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2-(3-Methyl-4-nitrophenyl)acetic

acid

Cat. No.: B169445 Get Quote

Abstract
This technical guide provides an in-depth exploration of 2-(3-Methyl-4-nitrophenyl)acetic
acid, a key organic compound utilized as a versatile building block in synthetic chemistry. The

document is intended for researchers, scientists, and professionals in drug development,

offering a detailed overview of its chemical identity, physicochemical properties, a validated

synthesis protocol, and its applications as a synthetic intermediate. Emphasis is placed on the

causality behind experimental choices and adherence to safety protocols, ensuring a

trustworthy and authoritative resource for laboratory applications.

Compound Identification and Core Properties
2-(3-Methyl-4-nitrophenyl)acetic acid is a substituted arylacetic acid derivative. The presence

of the nitro group, a potent electron-withdrawing group, and the carboxylic acid functionality

makes it a valuable intermediate for the synthesis of more complex molecules, particularly

heterocyclic compounds and potential pharmaceutical agents.[1]

The definitive identifier for this compound is its CAS (Chemical Abstracts Service) number:

143665-37-6.[2]
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The structural arrangement of 2-(3-Methyl-4-nitrophenyl)acetic acid is fundamental to its

reactivity. The acetic acid moiety is attached to a benzene ring which is substituted with both a

methyl and a nitro group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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